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Compound of Interest

Compound Name: N.41

Cat. No.: B15582400

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the investment casting of
UNS NO07041, a high-performance nickel-based superalloy. Due to its exceptional high-
temperature strength and corrosion resistance, UNS N07041, also known as René 41, is a
material of interest for demanding applications, including aerospace components and high-
stress industrial hardware.[1][2] These protocols are intended to provide a foundational
understanding of the processes involved, from pattern creation to post-casting treatments, to
ensure the production of high-integrity cast components.

Material Overview: UNS N07041

UNS NO7041 is a precipitation-hardenable nickel-chromium superalloy with significant additions
of cobalt, molybdenum, aluminum, and titanium.[1][2] This composition allows it to maintain
exceptional strength and creep resistance at temperatures up to 982°C (1800°F).[1][2] The
alloy's properties are highly dependent on its microstructure, which is controlled through both
the casting process and subsequent heat treatments.

Chemical Composition

The chemical composition of UNS N07041 is tightly controlled to ensure consistent
performance. The typical composition is detailed in Table 1.

Table 1: Chemical Composition of UNS N07041
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Element Content (%)

Nickel (Ni) Balance

Chromium (Cr) 18.0- 20.0

Cobalt (Co) 10.0-12.0

Molybdenum (Mo) 9.0-10.5

Titanium (Ti) 3.0-33

Aluminum (Al) 14-1.8

Iron (Fe) <5.0

Carbon (C) <0.12

Boron (B) 0.003 - 0.010

Manganese (Mn) <01

Silicon (Si) <0.5

Sulfur (S) <0.015
Source:[3]

Mechanical Properties of Cast UNS N07041

The mechanical properties of investment cast UNS N0O7041 are influenced by the casting

parameters and subsequent heat treatments. Table 2 provides typical mechanical properties for

as-cast and heat-treated conditions for comparison with the well-documented wrought form.

Table 2: Typical Mechanical Properties of UNS N0O7041
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. Tensile Yield Strength .

Condition Elongation (%) Hardness
Strength (UTS) (YS)
85-95 kpsi (586- 45-55 kpsi (310-

As-Cast 25-30 Rc 25 Max
655 MPa) 379 MPa)
100-110 kpsi 90-100 kpsi

Annealed 3-5 Rc 35 Max
(689-758 MPa) (621-689 MPa)

Wrought

(Solutioned & 1420 MPa 1062 MPa 14 -

Aged)*

Wrought properties at 20°C are provided for reference. Sources:[3][4]

Investment Casting Protocol for UNS N07041

Investment casting, also known as the "lost wax" process, is ideal for producing complex, near-
net-shape components from high-performance alloys like UNS N0O7041.[5][6] Given the
reactive nature of the alloying elements in UNS NO7041, particularly aluminum and titanium,
the vacuum investment casting process is strongly recommended to prevent oxidation and the
formation of inclusions.[7][8][9]

Experimental Workflow
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Caption: Investment Casting Workflow for UNS NO7041.
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Detailed Methodologies

Protocol 1: Wax Pattern and Ceramic Shell Generation

o Pattern Injection: Create a precise wax or 3D-printed resin pattern of the desired component.
The pattern must account for material shrinkage during solidification and cooling.

o Tree Assembly: Attach multiple wax patterns to a central wax runner system, forming a
“tree."” This allows for the simultaneous casting of multiple components.[10]

e Ceramic Shell Building:

o Primary Coat (Face Coat): Dip the wax tree into a high-purity ceramic slurry. For nickel-
based superalloys, alumina, zircon, or advanced lanthanide oxide-based ceramics are
recommended for the face coat to minimize reactivity with the molten alloy.[1][11] The
slurry should consist of the refractory powder suspended in a binder, such as colloidal
silica.[12]

o Stuccoing: Immediately after dipping, cover the wet slurry with fine refractory sand
(stucco).

o Drying: Allow the coat to dry completely in a controlled environment.

o Backup Coats: Repeat the dipping and stuccoing process 7-10 times, using progressively
coarser ceramic materials for the outer layers to build a robust shell of approximately 7mm
thickness.[12]

o Dewaxing and Burnout:
o Place the ceramic shell in a steam autoclave to melt and remove the majority of the wax.

o Transfer the shell to a high-temperature furnace (burnout oven) and heat to approximately
1000°C. This removes any residual wax and organic matter and sinters the ceramic,
increasing its strength.

Protocol 2: Vacuum Casting

» Alloy Melting:
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o Charge a vacuum induction melting (VIM) furnace with UNS NO7041 ingots of known
composition. The VIM process is crucial for preventing the oxidation of reactive elements
like Ti and AL[7][9]

o Melt the alloy under a high vacuum. For superalloys, melting temperatures typically range
from 1500°C to 1600°C.[5]

e Mold Preheating: Simultaneously, preheat the ceramic shell mold in the upper chamber of
the vacuum furnace to a temperature between 870°C and 1150°C. This prevents thermal
shock to the mold and aids in controlling the solidification rate.

e Pouring: Pour the molten superalloy into the preheated ceramic mold within the vacuum
chamber. The vacuum environment ensures that the molten metal fills intricate details of the
mold without entrapping gas, thus reducing porosity.[7]

e Controlled Solidification:

o Cool the filled mold under controlled conditions. The cooling rate is a critical parameter
that influences the final microstructure, such as dendrite arm spacing, and the formation of
defects.[13][14]

o For high-performance applications, directional solidification techniques may be employed
to produce an aligned or single-crystal grain structure, which enhances high-temperature
mechanical properties.

Protocol 3: Post-Casting Finishing

o Shell Removal: After the casting has cooled and solidified, break away the ceramic shell
using mechanical methods (e.g., vibratory tables, high-pressure water jets).

o Cut-off: Separate the individual cast parts from the central runner system.

 Finishing: Perform any necessary grinding or finishing operations to remove gate stubs and
achieve the final desired surface finish.

o Hot Isostatic Pressing (HIP): For critical applications, HIP can be used to close any internal
microporosity, thereby improving fatigue life and mechanical properties.[6][15]
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Post-Casting Heat Treatment

Heat treatment is essential for developing the desired mechanical properties in UNS N0O7041
by controlling the precipitation of strengthening phases (y').[16] The following protocol is
specific to the cast form of the alloy.

Heat Treatment Logical Relationship

As-Cast Component
(Non-homogenized, Stressed)

issolves coarse y' phases

Solution Treatment 1
(1120°C, 30 min, Air Cool)

omogenizes structure

Solution Treatment 2
(1065°C, 3h, Air Cool)

recipitates fine y' phases

Age Hardening
(900°C, 4h, Air Cool)

Achieves peak strength

Final Component

(High Strength, Optimal Properties)

Click to download full resolution via product page

Caption: Heat Treatment Pathway for Cast UNS NO7041.

Detailed Protocol
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Protocol 4: Heat Treatment for Cast UNS N07041
e Solution Treatment (Two-Stage):

o Stage 1: Heat the casting to 1120°C and hold for 30 minutes. Cool in air. This step helps
to dissolve coarse gamma prime phases that may have formed during solidification.

o Stage 2: Heat the casting to 1065°C and hold for 3 hours. Cool in air. This step further
homogenizes the microstructure.

e Age Hardening (Precipitation Hardening):
o Heat the solution-treated casting to 900°C and hold for 4 hours.

o Cool in air. This final step precipitates a fine, uniform distribution of the y' phase
throughout the matrix, which is the primary strengthening mechanism in this alloy.

Source for heat treatment parameters:[3]

Quality Control and Inspection
After heat treatment, all components should undergo rigorous quality inspection. This typically
includes:

o Dimensional Analysis: To ensure conformity to design specifications.

» Non-Destructive Testing (NDT): Including X-ray radiography to detect internal defects like
porosity and inclusions, and fluorescent penetrant inspection for surface cracks.

e Mechanical Testing: Tensile testing and hardness measurements should be performed on
representative samples from each batch to verify that the material meets the required
mechanical property specifications.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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